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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of streptomycin

sulfate in water and other common laboratory solvents. The information is curated for

researchers, scientists, and professionals involved in drug development and formulation. This

document presents quantitative solubility data, detailed experimental protocols for solubility

determination, and a visualization of the compound's mechanism of action.

Core Solubility Data
Streptomycin sulfate, an aminoglycoside antibiotic, exhibits high solubility in aqueous solutions

and limited solubility in most organic solvents. The following table summarizes the quantitative

solubility data for streptomycin sulfate in various solvents.
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Solvent Solubility (mg/mL) Temperature (°C) Citation

Water ≥ 100 Not Specified [1][2]

Water > 20 ~28 [3]

Phosphate-Buffered

Saline (PBS), pH 7.2
~10 Not Specified [4]

Dimethyl Sulfoxide

(DMSO)
~2 Not Specified [4]

Dimethylformamide

(DMF)
~13 Not Specified [4]

Methanol 0.85 ~28 [3]

Ethanol 0.30 ~28 [3]

Isopropanol Insoluble Not Specified [3]

Ether Insoluble Not Specified [3]

Carbon Tetrachloride Insoluble Not Specified [3]

Acetone Slightly Soluble Not Specified [5]

Chloroform Practically Insoluble Not Specified [3]

Ethyl Acetate Insoluble Not Specified [5]

Hexane Insoluble Not Specified [5]

Petroleum Ether Insoluble Not Specified [5]

Experimental Protocol: Determination of Equilibrium
Solubility via the Shake-Flask Method
The "shake-flask" method is a widely accepted and recommended procedure for determining

the equilibrium solubility of a compound.[6][7] The following protocol is a synthesized

methodology based on guidelines from the World Health Organization (WHO) and other best

practices.[6][7]
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1. Materials and Equipment:

Streptomycin sulfate powder

Solvent of interest (e.g., purified water, buffers, organic solvents)

Glass vials or flasks with screw caps

Orbital shaker or other suitable agitation device with temperature control

Analytical balance

pH meter (for aqueous solutions)

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a validated spectrophotometric

method for concentration analysis

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of streptomycin sulfate to a series of vials containing a known

volume of the solvent. The excess solid should be visually present to ensure saturation.[7]

[8]

For ionizable compounds in aqueous buffers, prepare solutions at different pH values

(e.g., pH 1.2, 4.5, and 6.8) to assess pH-dependent solubility.[6]

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and

agitation speed.[6]
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Agitate the samples for a predetermined period, typically 24 to 72 hours, to allow the

system to reach equilibrium.[6] It is advisable to take samples at various time points (e.g.,

24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration

of the solute in the solution does not change significantly over time).[6]

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the excess solid to sediment.

Carefully withdraw a sample from the supernatant.

To remove any undissolved particles, centrifuge the sample or filter it through a syringe

filter.[9]

Analysis:

Accurately dilute the clear filtrate with the appropriate solvent to a concentration within the

linear range of the analytical method.

Determine the concentration of streptomycin sulfate in the diluted sample using a

validated analytical method such as HPLC or UV-Vis spectrophotometry.[10]

Calculation:

Calculate the original concentration of the saturated solution by accounting for the dilution

factor.

The resulting value represents the equilibrium solubility of streptomycin sulfate in the

tested solvent under the specified conditions.
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Experimental workflow for determining the equilibrium solubility of streptomycin sulfate.
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Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Streptomycin sulfate exerts its antibacterial effect by inhibiting protein synthesis in susceptible

bacteria.[11][12] It specifically targets the 30S subunit of the bacterial ribosome.[11][12] The

binding of streptomycin to the 16S rRNA within the 30S subunit interferes with the initiation of

protein synthesis and causes misreading of the mRNA codons.[11] This leads to the

incorporation of incorrect amino acids into the growing polypeptide chain, resulting in the

production of non-functional or toxic proteins, which ultimately leads to bacterial cell death.[11]
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Signaling pathway of streptomycin sulfate's mechanism of action in bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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